5-ethoxy-2-(4-methoxyphenyl)-4-(trifluoromethyl)-1,3-oxazole

• IUPAC Name: 5-ethoxy-2-(4-methoxyphenyl)-4-(trifluoromethyl)-1,3-oxazole
• InChI: InChI=1S/C13H12F3NO3/c1-3-19-12-10(13(14,15)16)17-11(20-12)8-4-6-9(18-2)7-5-8/h4-7H,3H2,1-2H3
• InChI Key: NJKGXLRSYSULLZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(N=C(O1)C2=CC=C(C=C2)OC)C(F)(F)F
• Molecular Formula: C13H12F3NO3
• Molecular Weight: 287.23 g/mol

Description

5-Ethoxy-2-(4-methoxyphenyl)-4-(trifluoromethyl)-1,3-oxazole is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-ethoxy-2-(4-methoxyphenyl)-4-(trifluoromethyl)-1,3-oxazole is not fully understood. However, it is believed to act by modulating the activity of certain enzymes and receptors in the body, which in turn affects various physiological processes.
Biochemical and Physiological Effects:
Studies have shown that 5-ethoxy-2-(4-methoxyphenyl)-4-(trifluoromethyl)-1,3-oxazole has a range of biochemical and physiological effects. It has been found to have anti-inflammatory and analgesic effects, which make it a potential candidate for the development of new drugs for the treatment of pain and inflammation. It has also been shown to have anti-cancer properties, which may have implications for the development of new cancer therapies. In addition, it has been found to affect the central nervous system, with potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-ethoxy-2-(4-methoxyphenyl)-4-(trifluoromethyl)-1,3-oxazole is that it is relatively easy to synthesize, making it readily available for laboratory experiments. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments involving this compound.

Future Directions

There are several future directions that could be pursued in the study of 5-ethoxy-2-(4-methoxyphenyl)-4-(trifluoromethyl)-1,3-oxazole. One area of research could be to further investigate its anti-inflammatory and analgesic properties, with the aim of developing new drugs for the treatment of pain and inflammation. Another area of research could be to explore its potential as a drug target for the treatment of neurological disorders. Additionally, further studies could be conducted to better understand its mechanism of action and how it affects various physiological processes. Finally, there is potential for this compound to be used in the development of new materials with unique properties, which could have applications in various fields.

Synthesis Methods

The synthesis of 5-ethoxy-2-(4-methoxyphenyl)-4-(trifluoromethyl)-1,3-oxazole involves the reaction of 4-methoxybenzoyl chloride with ethyl 2-aminooxazole-4-carboxylate in the presence of a base such as triethylamine. This is followed by the addition of trifluoroacetic anhydride to the reaction mixture to obtain the desired compound.

Scientific Research Applications

5-Ethoxy-2-(4-methoxyphenyl)-4-(trifluoromethyl)-1,3-oxazole has been studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and materials science. In medicinal chemistry, this compound has been investigated for its anti-inflammatory, analgesic, and anti-cancer properties. In pharmacology, it has been studied for its effects on the central nervous system and as a potential drug target. In materials science, it has been explored for its potential use in the development of new materials with unique properties.